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Compound of Interest

Compound Name: substance P, Sar(9)-Met(O2)(11)-

CAS No.: 110880-55-2

Cat. No.: B550187

Get Quote

Technical Support Center: [Sar9,Met(O2)11]-
Substance P
Welcome to the technical support center for [Sar9,Met(O2)11]-Substance P. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the proper handling, storage, and use of this potent and selective neurokinin-1 (NK1)

receptor agonist to prevent its degradation in solution.

Frequently Asked Questions (FAQs)
Q1: What is [Sar9,Met(O2)11]-Substance P and why is its stability in solution a concern?

[Sar9,Met(O2)11]-Substance P is a synthetic analog of Substance P, a neuropeptide involved

in various physiological processes, including pain transmission and inflammation. This analog

is a highly potent and selective agonist for the NK1 receptor.[1][2] Like other peptides,

[Sar9,Met(O2)11]-Substance P is susceptible to enzymatic degradation by proteases present in

experimental solutions, which can lead to a loss of biological activity and inconsistent

experimental results.
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Q2: What are the primary enzymes responsible for the degradation of Substance P and its

analogs?

Substance P and its analogs are primarily degraded by various proteases, with a significant

pathway involving metalloproteases. These enzymes cleave the peptide at specific sites,

inactivating it.

Q3: How can I prevent the degradation of [Sar9,Met(O2)11]-Substance P in my experiments?

The most effective way to prevent degradation is to use protease inhibitors. For Substance P

and its analogs, a broad-spectrum metalloprotease inhibitor is highly recommended.

Additionally, proper storage and handling of the peptide solution are crucial.

Q4: What are the recommended storage conditions for [Sar9,Met(O2)11]-Substance P

solutions?

For optimal stability, reconstituted solutions of [Sar9,Met(O2)11]-Substance P should be stored

under the following conditions:

Storage Temperature Duration

-80°C Up to 6 months

-20°C Up to 1 month

It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can

contribute to peptide degradation.[1][3]
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Issue Potential Cause Recommended Solution

Loss of biological activity of the

peptide over a short period.

Enzymatic degradation by

proteases in the experimental

buffer or cell culture medium.

Add a broad-spectrum

metalloprotease inhibitor, such

as GM6001, to your solution at

an effective concentration

(e.g., 10-25 µM for in vitro

studies).[4] Ensure all

solutions are prepared with

high-purity, sterile water or

buffer.

Inconsistent results between

experiments.

Partial degradation of the

peptide due to improper

storage or handling.

Prepare fresh solutions of

[Sar9,Met(O2)11]-Substance P

for each experiment or use

freshly thawed aliquots. Avoid

repeated freeze-thaw cycles.

Confirm the peptide

concentration before use.

Precipitation of the peptide

upon reconstitution or dilution.

The peptide may have limited

solubility in certain buffers.

[Sar9,Met(O2)11]-Substance P

is soluble in water and PBS. If

precipitation occurs, gentle

warming or sonication may aid

dissolution. Ensure the pH of

the buffer is within a suitable

range for the peptide's stability.

Experimental Protocols
Protocol for Reconstitution and Storage of
[Sar9,Met(O2)11]-Substance P

Reconstitution: Briefly centrifuge the vial of lyophilized peptide to ensure all the powder is at

the bottom. Reconstitute the peptide in sterile, high-purity water or a buffer such as PBS to a

desired stock concentration (e.g., 1 mM).
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

volumes in low-protein-binding microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3]

Protocol for Preventing Degradation in In Vitro
Experiments

Prepare a stock solution of a suitable protease inhibitor. For example, a 10 mM stock

solution of the metalloprotease inhibitor GM6001 (Ilomastat) can be prepared in DMSO.[4][5]

[6]

Determine the final working concentration of the inhibitor. For in vitro cell culture

experiments, a typical working concentration for GM6001 is between 10-25 µM.[4]

Add the inhibitor to the experimental buffer or cell culture medium. Ensure the inhibitor is

added before introducing the [Sar9,Met(O2)11]-Substance P.

Incubate as per your experimental design.

Data Presentation
Table 1: Recommended Storage Conditions for [Sar9,Met(O2)11]-Substance P Solutions

Storage Condition Recommended Duration Key Considerations

Lyophilized Powder
Refer to manufacturer's

datasheet
Store desiccated at -20°C.

Reconstituted in Solvent
-80°C for up to 6 months;

-20°C for up to 1 month[1][3]

Aliquot to avoid freeze-thaw

cycles. Use low-protein-binding

tubes.

Table 2: Properties of the Metalloprotease Inhibitor GM6001 (Ilomastat)
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Property Value Reference

Target Proteases

Broad-spectrum

metalloprotease inhibitor

(MMPs)

[5][6]

In Vitro Working Concentration 10-25 µM [4]

Solubility Soluble in DMSO [4][6]

Stock Solution Storage -20°C in DMSO [4]

Visualizations

Experimental Workflow to Minimize Degradation
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Caption: Workflow for handling [Sar9,Met(O2)11]-Substance P to prevent degradation.
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Degradation Pathway of Substance P Analogs
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Caption: General degradation pathway and its inhibition.
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[Sar9,Met(O2)11]-Substance P Signaling
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Caption: Simplified NK1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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